N-cyclohexyl-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H21N5O2S/c1-9-10(2)20-14(17-13(9)22)18-19-15(20)23-8-12(21)16-11-6-4-3-5-7-11/h11H,3-8H2,1-2H3,(H,16,21)(H,17,18,22)
• InChI Key: YRGCPLUWFILIHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NN=C2SCC(=O)NC3CCCCC3)NC1=O)C
• Molecular Formula: C15H21N5O2S
• Molecular Weight: 335.4 g/mol

Description

N-cyclohexyl-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H21N5O2S and its molecular weight is 335.43. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds Synthesis

Compounds featuring triazolo[1,5-a]pyrimidine and related heterocyclic structures are of significant interest in synthetic organic chemistry due to their potential biological activities. For example, research by Hassneen and Abdallah (2003) demonstrates the synthesis of pyridino[2,3-d]pyrimidin-4-one and triazolino[4,5-a]pyrimidin-5-one derivatives, showcasing the versatility of these heterocycles in creating pharmacologically relevant structures (Hassneen & Abdallah, 2003).

Insecticidal and Antimicrobial Activity

Heterocycles incorporating thiadiazole moieties, as explored by Fadda et al. (2017), have been evaluated for their insecticidal activities against pests like Spodoptera littoralis. This research underscores the potential of such compounds in developing new insecticides (Fadda et al., 2017).

Similarly, Bondock et al. (2008) investigated the antimicrobial activities of new heterocycles incorporating the antipyrine moiety, highlighting their potential in combating microbial infections (Bondock et al., 2008).

Antitumor and Antiallergy Properties

Research into the synthesis and biological evaluation of heterocyclic compounds extends into the exploration of their antitumor and antiallergy properties. For instance, Edrees and Farghaly (2017) synthesized benzo[cyclohepta]pyrido[2,3-d]pyrimidin-5-ones with promising antitumor activity against liver and breast cancer cell lines (Edrees & Farghaly, 2017). Yokohama et al. (1992) focused on the synthesis of [1,3,4]thiadiazolo[3,2-a]-1,2,3-triazolo[4,5-d]pyrimidin-9(3H)-one derivatives, identifying compounds with dual activity as leukotriene D4 receptor antagonists and mast cell stabilizers, showcasing their antiallergy potential (Yokohama et al., 1992).